4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione

• IUPAC Name: 4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1,3,4,7-tetrahydropyrrolo[3,4-d]pyrimidine-2,5-dione
• InChI: InChI=1S/C17H21N3O4/c1-23-9-3-8-20-10-13-14(16(20)21)15(19-17(22)18-13)11-4-6-12(24-2)7-5-11/h4-7,15H,3,8-10H2,1-2H3,(H2,18,19,22)
• InChI Key: DCTLLIDQWLGIGB-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1CC2=C(C1=O)C(NC(=O)N2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is a useful research compound. Its molecular formula is C17H21N3O4 and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione is 331.15320616 g/mol and the complexity rating of the compound is 526. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 4-(4-methoxyphenyl)-6-(3-methoxypropyl)-1H,2H,3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidine-2,5-dione, focusing on six unique applications:

Anticancer Research

This compound has shown potential in anticancer research due to its ability to inhibit the proliferation of cancer cells. .

Antiviral Applications

Research has demonstrated that this compound possesses antiviral properties, particularly against RNA viruses. It can interfere with viral replication processes, thereby reducing the viral load in infected cells. .

Anti-inflammatory Agents

The compound has been studied for its anti-inflammatory effects. It can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. .

Neuroprotective Effects

In the field of neuroprotection, this compound has shown promise in protecting neurons from oxidative stress and apoptosis. .

Mechanism of Action

Target of Action

The primary targets of this compound are Poly (ADP-ribose) polymerases-1 (PARP-1) . PARP-1 is involved in DNA repair damage . The compound can also inhibit the phosphorylation of AKT and ERK .

Mode of Action

The compound acts as an inhibitor against PARP-1 . It inhibits the phosphorylation of AKT and ERK, and induces the dephosphorylation of Foxo3a . This interaction with its targets results in genomic dysfunction and cell death .

Biochemical Pathways

The compound affects the DNA repair damage pathway by inhibiting PARP-1 . It also impacts the AKT and ERK pathways by inhibiting their phosphorylation . The dephosphorylation of Foxo3a and the promotion of the expression of TRAIL and the enhancement of activating transcription factor 4 (ATF4) are also downstream effects .

Pharmacokinetics

It is noted that most of the synthesized compounds were predicted to have good pharmacokinetics properties in a theoretical kinetic study .

Result of Action

The result of the compound’s action is genomic dysfunction and cell death due to the inhibition of PARP-1 . It also results in the inhibition of the phosphorylation of AKT and ERK, the dephosphorylation of Foxo3a, and the promotion of the expression of TRAIL and the enhancement of ATF4 .